Cas no 211236-68-9 (11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%))

• Product Name: 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%)
• CAS No: 211236-68-9
• MF: C₁₉H₂₅N₂NaO₉S
• MW: 480.464575529099
• MDL: MFCD01075057
• CID: 911155
• PubChem ID: 5066232
• Update Time: 2025-06-08

11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) Chemical and Physical Properties

Names and Identifiers

• Sulfo-Kmus
• 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester
• 11-Maleimidoundecano
• sodium,1-[11-(2,5-dioxopyrrol-1-yl)undecanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-undecanoic Acid 2,5-Dioxo-3-sulfo-1-pyrrolidinyl Ester Sodium Salt
• 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester Sodium Salt
• N-(11-Maleimidoundecanoyloxy)sulfosuccinimide Sodium Salt
• HY-W123009
• 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%)
• Sulfo-KMUS (sodium salt)
• Sodium 1-((11-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate
• DTXSID00407974
• n-(11-maleimidoundecanoyloxy)sulfosuccinimidesodiumsalt
• AKOS025394520
• J-013862
• SCHEMBL4528971
• C93445
• CS-0181297
• 211236-68-9
• sodium;1-[11-(2,5-dioxopyrrol-1-yl)undecanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• Sulfo-KMUS (N-(kappa-maleimidoundecanoyloxy) sulfosuccinimide ester)
• SODIUM 1-{[11-(2,5-DIOXOPYRROL-1-YL)UNDECANOYL]OXY}-2,5-DIOXOPYRROLIDINE-3-SULFONATE
• 11-Maleimidoundecanoic acid sulfo-N-succinimidyl ester (sodium salt)
• DA-78106

• MDL： MFCD01075057
• Inchi： 1S/C19H26N2O9S.Na/c22-15-10-11-16(23)20(15)12-8-6-4-2-1-3-5-7-9-18(25)30-21-17(24)13-14(19(21)26)31(27,28)29;/h10-11,14H,1-9,12-13H2,(H,27,28,29);/q;+1/p-1
• InChI Key： MKNJJMHQBYVHRS-UHFFFAOYSA-M
• SMILES： S(C1C(N(C(C1)=O)OC(CCCCCCCCCCN1C(C=CC1=O)=O)=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 480.11800
• Monoisotopic Mass: 480.11784583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 849
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 166.64000
• LogP: 1.50980

11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：-20°C

Additional information on 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%)

Introduction to 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) and Its Applications in Modern Chemical Biology

11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%), a highly specialized chemical compound with the CAS number 211236-68-9, has emerged as a pivotal reagent in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural features, combines the reactivity of a maleimide group with the stability provided by a sulfonate ester, making it an invaluable tool for various molecular labeling and conjugation processes.

The maleimide moiety, a key functional group in this compound, is renowned for its ability to undergo Michael addition reactions with nucleophilic thiol groups present in biomolecules such as proteins and peptides. This property has been extensively leveraged in the development of bioconjugates, where the maleimide group serves as a reliable anchor for linking molecules of interest. The sulfo-N-succinimidyl ester component further enhances the compound's utility by providing a highly reactive succinimidyl ester group, which is capable of reacting with primary amines to form stable amide bonds. This dual functionality makes 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) a versatile reagent for constructing complex biomolecular assemblies.

In recent years, the applications of this compound have expanded significantly, particularly in the realm of drug discovery and therapeutic development. The ability to precisely conjugate small molecules to larger biomolecules has opened new avenues for creating novel therapeutic agents with enhanced specificity and efficacy. For instance, researchers have utilized this compound to develop targeted drug delivery systems, where the maleimide group facilitates the attachment of therapeutic payloads to carrier proteins or nanoparticles. This approach has shown promise in improving the bioavailability and targeted delivery of drugs, thereby reducing side effects and increasing treatment outcomes.

Moreover, the sulfo-N-succinimidyl ester functionality has been instrumental in the development of biosensors and diagnostic tools. By conjugating this compound to recognition elements such as antibodies or enzymes, scientists have been able to create highly sensitive detection platforms for various biomarkers. These biosensors have found applications in clinical diagnostics, environmental monitoring, and food safety testing, offering rapid and accurate detection capabilities.

The purity of 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) is another critical factor that contributes to its widespread adoption in research and industrial settings. The ~90% purity specification ensures that the compound is free from significant impurities that could interfere with experimental outcomes. This high level of purity is particularly important in applications where even minor contaminants can affect the performance of bioconjugates or diagnostic assays.

Recent advancements in synthetic chemistry have further enhanced the utility of this compound. Researchers have developed novel synthetic routes that improve yield and reduce byproduct formation, making it more cost-effective and sustainable for large-scale applications. These advancements have also enabled the production of derivatives with tailored properties, expanding the range of possible applications.

The role of 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) in nanotechnology is another area of significant interest. By conjugating this compound to functionalized nanoparticles, scientists have been able to create novel nanocarriers for drug delivery and imaging applications. These nanocarriers can be designed to target specific tissues or cells, thereby improving therapeutic efficacy while minimizing systemic toxicity.

In conclusion, 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester (~90%) is a multifunctional reagent that plays a crucial role in modern chemical biology. Its unique combination of reactive functional groups makes it an indispensable tool for constructing bioconjugates, developing targeted drug delivery systems, creating biosensors, and advancing nanotechnology applications. As research continues to uncover new possibilities in biochemical engineering and pharmaceutical development, the demand for high-purity compounds like this one is expected to grow exponentially.